2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol

• IUPAC Name: 2-methoxy-4-(spiro[indene-1,4'-piperidine]-1'-ylmethyl)phenol
• InChI: InChI=1S/C21H23NO2/c1-24-20-14-16(6-7-19(20)23)15-22-12-10-21(11-13-22)9-8-17-4-2-3-5-18(17)21/h2-9,14,23H,10-13,15H2,1H3
• InChI Key: LIYWCZOKNCNVPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCC3(CC2)C=CC4=CC=CC=C34)O
• Molecular Formula: C21H23NO2
• Molecular Weight: 321.4 g/mol

Description

2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol, also known as MPP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. MPP belongs to the class of spirocyclic compounds and has been found to exhibit a variety of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

Scientific Research Applications

2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has also been shown to have neuroprotective effects against oxidative stress and excitotoxicity, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol is not fully understood, but it is believed to involve modulation of the immune response and inhibition of pro-inflammatory cytokines. 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has also been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of antioxidant and detoxification genes. Additionally, 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has been shown to modulate the activity of ion channels and receptors in the central nervous system, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has been shown to have a variety of biochemical and physiological effects in animal models. It has been found to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, and to increase the expression of antioxidant and detoxification genes. 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has also been shown to reduce oxidative stress and inflammation in the brain, and to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol for lab experiments is its high purity and yield, which makes it a reliable compound for scientific research. 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol is also relatively stable and has a long shelf life, which allows for long-term experiments. However, one limitation of 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol is its limited solubility in water, which may require the use of organic solvents for some experiments.

Future Directions

There are several future directions for research on 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol. One area of interest is the development of 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol analogs with improved pharmacokinetic properties and therapeutic potential. Another area of interest is the investigation of the role of 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol in the regulation of the immune response and its potential use in the treatment of autoimmune diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-methoxy-4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol and its potential use in the treatment of neurodegenerative diseases.